N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide

• IUPAC Name: 1-N,4-N-bis(3-chlorophenyl)cyclohexane-1,4-dicarboxamide
• InChI: InChI=1S/C20H20Cl2N2O2/c21-15-3-1-5-17(11-15)23-19(25)13-7-9-14(10-8-13)20(26)24-18-6-2-4-16(22)12-18/h1-6,11-14H,7-10H2,(H,23,25)(H,24,26)
• InChI Key: PFTAGJRTIMNUCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)NC2=CC(=CC=C2)Cl)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H20Cl2N2O2
• Molecular Weight: 391.3 g/mol

Description

N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide, also known as CCD, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CCD is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 401.3 g/mol.

Mechanism of Action

The mechanism of action of N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide is not fully understood. However, it is believed to act on ion channels in the central nervous system. N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has been shown to block the activity of voltage-gated sodium channels, which are involved in the transmission of pain signals. This blockade results in a reduction in pain perception.
Biochemical and Physiological Effects:
N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has also been shown to have anticonvulsant effects in animal models of epilepsy. Additionally, N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has also been shown to have a low toxicity profile, making it a safe compound to work with. However, there are also some limitations to the use of N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide in lab experiments. It has a relatively short half-life, which may limit its effectiveness in some experiments. Additionally, N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide is not water-soluble, which may make it difficult to use in certain experimental settings.

Future Directions

There are a number of future directions for the study of N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide. One potential area of research is the development of new drugs based on the structure of N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide. Additionally, N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide could be used as a tool for studying the function of ion channels in the central nervous system. Further research is also needed to fully understand the mechanism of action of N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide and to identify any potential side effects or limitations of its use.

Synthesis Methods

N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide can be synthesized through a multi-step process that involves the reaction of 3-chlorobenzoyl chloride with cyclohexanone in the presence of a base to form 3-chlorophenylcyclohexanone. The resulting compound is then reacted with phosgene and ammonia to form N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide. The synthesis method has been optimized to produce high yields of pure N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide.

Scientific Research Applications

N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has also been investigated for its potential use as a drug delivery system and as a tool for studying the function of ion channels. Additionally, N,N'-bis(3-chlorophenyl)-1,4-cyclohexanedicarboxamide has been used as a reference compound for the development of new drugs.